![molecular formula C20H16Cl2F4N2O2 B4198024 N,N'-1,2-cyclohexanediylbis(2-chloro-4,5-difluorobenzamide)](/img/structure/B4198024.png)
N,N'-1,2-cyclohexanediylbis(2-chloro-4,5-difluorobenzamide)
Overview
Description
N,N'-1,2-cyclohexanediylbis(2-chloro-4,5-difluorobenzamide), also known as CDCF, is a synthetic compound that has been extensively studied for its potential application as a DNA-binding agent. This compound is characterized by its unique chemical structure, which consists of two benzamide moieties linked by a cyclohexane ring.
Mechanism of Action
The mechanism of action of N,N'-1,2-cyclohexanediylbis(2-chloro-4,5-difluorobenzamide) involves its binding to the minor groove of DNA, which results in the distortion of the DNA helix. This distortion can lead to inhibition of DNA replication and transcription, ultimately resulting in cell death.
Biochemical and physiological effects:
Studies have shown that N,N'-1,2-cyclohexanediylbis(2-chloro-4,5-difluorobenzamide) exhibits potent cytotoxicity against a variety of cancer cell lines, including breast, lung, and colon cancer cells. In addition, this compound has been shown to induce apoptosis, a process of programmed cell death, in cancer cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of N,N'-1,2-cyclohexanediylbis(2-chloro-4,5-difluorobenzamide) is its strong binding affinity for DNA, which makes it a useful tool for studying DNA-protein interactions. However, the synthesis of this compound is complex and requires specialized equipment, which can limit its availability for lab experiments.
Future Directions
There are several potential future directions for research on N,N'-1,2-cyclohexanediylbis(2-chloro-4,5-difluorobenzamide). One area of interest is the development of N,N'-1,2-cyclohexanediylbis(2-chloro-4,5-difluorobenzamide)-based anticancer agents, which could be used to treat a variety of cancers. Another area of interest is the use of N,N'-1,2-cyclohexanediylbis(2-chloro-4,5-difluorobenzamide) as a tool for studying DNA-protein interactions, which could lead to a better understanding of the molecular mechanisms underlying many diseases. Finally, further research is needed to optimize the synthesis of N,N'-1,2-cyclohexanediylbis(2-chloro-4,5-difluorobenzamide) and to improve its availability for lab experiments.
Scientific Research Applications
N,N'-1,2-cyclohexanediylbis(2-chloro-4,5-difluorobenzamide) has been the subject of extensive research due to its potential application as a DNA-binding agent. In particular, this compound has been shown to exhibit strong affinity for the minor groove of DNA, which is an important target for many DNA-binding drugs. This property makes N,N'-1,2-cyclohexanediylbis(2-chloro-4,5-difluorobenzamide) a promising candidate for the development of novel anticancer agents.
properties
IUPAC Name |
2-chloro-N-[2-[(2-chloro-4,5-difluorobenzoyl)amino]cyclohexyl]-4,5-difluorobenzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16Cl2F4N2O2/c21-11-7-15(25)13(23)5-9(11)19(29)27-17-3-1-2-4-18(17)28-20(30)10-6-14(24)16(26)8-12(10)22/h5-8,17-18H,1-4H2,(H,27,29)(H,28,30) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XKEZIMNPIMUYTA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C(C1)NC(=O)C2=CC(=C(C=C2Cl)F)F)NC(=O)C3=CC(=C(C=C3Cl)F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16Cl2F4N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
463.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.